Rimegepant Sulfate

• CAS: 1374024-48-2

Protocols & Analytical Methods

Preparation Methods

For Rimegepant Formulations

Orally Disintegrating Tablet (ODT) Preparation

The rimegepant ODT is designed to disintegrate rapidly in contact with saliva when placed on or under the tongue. One method for preparing rimegepant ODTs involves the use of proprietary "Zydis" technology, where individual tablets are produced by lyophilizing a solution or suspension containing the active ingredient and excipients in a preformed blister[“].

Another approach for preparing fast-dissolving films of rimegepant utilizes the solvent casting method. This method employs hydroxypropyl methylcellulose E100 (HPMC E100) as the film-forming polymer and honey as a natural plasticizer[“].

Conventional Tablet Preparation

For conventional tablets, rimegepant can be prepared using various granulation technologies, with wet granulation being a preferred method. The process typically involves the following steps[“]:

Dry mixing of rimegepant, diluents, and disintegrants

Granulating the dry mix with a suitable solvent

Drying the wet mix

Milling and sifting the dried granules

Optionally blending with extra-granular excipients

Compressing the final blend to form tablets

Lyophilization Process

The lyophilization or freeze-drying process is crucial for preparing rimegepant ODTs. This method involves freezing the drug solution or suspension and then reducing the surrounding pressure to allow the frozen water to sublimate directly from the solid phase to the gas phase[“].

Scientific Research Applications

Molecule-based and Optimization Studies

Researchers have employed advanced computational methods to study the structural and chemical properties of rimegepant. The molecule was optimized using DFT-B3LYP functional with a 6-311G + (2d,p) basis set, allowing for detailed analysis of its electronic structure and reactivity. These studies have provided insights into the molecule's frontier molecular orbitals (FMO) and electrostatic potential mapping, which are crucial for understanding its pharmacological behavior[“].

Pharmacological Research Applications

The primary research application of rimegepant lies in its role as a Rimegepant Sulfate receptor antagonist. Scientists have investigated its binding affinity and selectivity for the Rimegepant Sulfate receptor, which is central to its mechanism of action in migraine treatment. In vitro studies have shown that rimegepant effectively antagonizes Rimegepant Sulfate activity at both the Rimegepant Sulfate receptor and the structurally related amylin 1 (AMY1) receptor, providing a foundation for further research into its pharmacodynamic properties[“].

Clinical Research Applications

Rimegepant has been the subject of numerous clinical trials, focusing on both acute and preventive treatment of migraine. Phase III trials have demonstrated its efficacy in relieving pain and the most bothersome symptoms when taken as needed for acute migraine treatment. Additionally, studies have shown its effectiveness in reducing the number of monthly migraine days when used as a preventive treatment. These clinical research applications have been crucial in establishing rimegepant's role in migraine management[“].

Computational Research Applications

Advanced computational techniques have been employed to study rimegepant's behavior at the molecular level. Molecular dynamics simulations have been used to assess the stability of rimegepant when complexed with various proteins. These simulations have revealed important interactions, such as hydrophobic interactions, water bridges, and π–π interactions, which play significant roles in stabilizing the ligand within protein binding regions[“].

Potential Applications in COVID-19 Research

In an unexpected turn, rimegepant has also found potential applications in COVID-19 research. Molecular docking analysis has indicated that rimegepant binds irreversibly with three established SARS-CoV-2 proteins. This discovery has opened up new avenues for drug repurposing studies, potentially expanding rimegepant's research applications beyond migraine treatment[“].

Technical Notes & Optimization

Common Problem

What makes Rimegepant unique among Rimegepant Sulfate antagonists?

Rimegepant is available as an orally disintegrating tablet (ODT), which may offer advantages in terms of convenience and absorption[“].

Is Rimegepant more effective than traditional migraine treatments?

While direct comparisons are limited, rimegepant has shown comparable efficacy to other treatments and may be safer for certain patient groups due to its lack of vasoconstrictive effects[“].

How does the administration of Rimegepant differ from other migraine medications?

Rimegepant is available as an orally disintegrating tablet that dissolves in the mouth without water, which may be more convenient than traditional tablets[“].

Are there any newer Rimegepant Sulfate antagonists in development that might surpass Rimegepant?

Research in Rimegepant Sulfate antagonists is ongoing, with new compounds in development that aim to improve upon current options. However, it's too early to say if these will surpass rimegepant in efficacy or versatility.

How does rimegepant work to treat migraines?

Rimegepant works by blocking the Rimegepant Sulfate receptor, preventing the activation of Rimegepant Sulfate and thereby reducing migraine pain and associated symptoms[“].

What is the difference between rimegepant and other migraine medications?

Rimegepant is unique as it's the first medication approved for both acute treatment and prevention of migraine attacks[“].

How quickly does rimegepant act on Rimegepant Sulfate receptors?

Most people experience freedom from pain and return to normal function within 2 hours of taking rimegepant[“].

Can rimegepant be used for both acute treatment and prevention of migraines?

Yes, rimegepant is approved for both acute treatment of migraine attacks and preventive treatment of episodic migraine in adults[“].

How does rimegepant's mechanism of action contribute to its efficacy?

By blocking Rimegepant Sulfate receptors, rimegepant addresses the underlying cause of migraines, reducing pain signaling, neurogenic inflammation, and arterial dilation[“].